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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptafluoroisopropyl iodide, also known as 2-iodoheptafluoropropane or perfluoroisopropyl

iodide, is a halogenated organic compound with significant applications in organic synthesis. Its

unique electronic and steric properties, imparted by the bulky and electron-withdrawing

heptafluoroisopropyl group, make it a valuable reagent for the introduction of this moiety into a

wide range of molecules. This technical guide provides a comprehensive overview of the key

physical properties of heptafluoroisopropyl iodide, along with standardized experimental

protocols for their determination.

Core Physical Properties
The physical characteristics of heptafluoroisopropyl iodide are crucial for its handling,

storage, and application in synthetic chemistry. A summary of these properties is presented

below.
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Property Value Units Notes Citations

Molecular

Formula
C₃F₇I - - [1][2]

Molecular Weight 295.93 g/mol - [1][2][3][4]

Appearance
Colorless to light

yellow/red liquid
- - [1][5]

Melting Point -58 °C - [1][2][6]

Boiling Point 40 °C

at standard

atmospheric

pressure

[1][2][3][6]

Density 2.08 g/cm³ at 25 °C [2][3][6]

2.1 g/cm³
Temperature not

specified
[1]

Refractive Index 1.329 - at 20 °C (n_D) [3][6][7]

1.33 - at 20 °C (n_D) [1]

Vapor Pressure 490.8 hPa at 20 °C [2]

1605.3 hPa at 55 °C [2]

7.12 psi at 20 °C [3][6][7]

368.0 mmHg
Temperature not

specified
[4]

Flash Point 38 °C - [2][6]

Water Solubility Insoluble - - [6][8]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail generalized, standard laboratory protocols for measuring the key

physical properties of liquid compounds like heptafluoroisopropyl iodide.
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Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For heptafluoroisopropyl iodide, this is the temperature at which the frozen solid

melts.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the solidified heptafluoroisopropyl iodide (frozen

using a suitable cooling bath) is finely crushed. The powdered sample is then packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heated block or oil bath and a thermometer or an electronic temperature probe.[4][6]

Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).[6]

Data Recording: The temperature at which the substance begins to melt (the first

appearance of liquid) and the temperature at which it completely melts are recorded. This

range is the melting point.[6][9] For a pure substance, this range is typically narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A few milliliters of heptafluoroisopropyl iodide are placed in a small

test tube (fusion tube).[2][10]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the fusion

tube containing the liquid. The fusion tube is then attached to a thermometer.[2][11]

Heating: The assembly is heated in a liquid bath (e.g., oil or water) or a heating block.[2][10]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
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from the open end of the capillary tube.[2][11]

Data Recording: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded as the boiling point.[11]

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Graduated Cylinder Method

Mass Measurement: The mass of a clean, dry measuring vessel (e.g., a 10 mL graduated

cylinder or a pycnometer) is determined using an analytical balance.[12][13]

Volume Measurement: A known volume of heptafluoroisopropyl iodide is added to the

measuring vessel. The volume is read accurately from the graduations on the cylinder or is a

fixed volume in the case of a pycnometer.[12]

Combined Mass Measurement: The mass of the vessel containing the liquid is measured.

[12]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty vessel.

The density is then calculated by dividing the mass of the liquid by its volume.[14][15] This

should be performed at a constant, recorded temperature.

Refractive Index Determination
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application: A few drops of heptafluoroisopropyl iodide are placed on the prism of

the Abbe refractometer.
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Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Data Recording: The refractive index is read directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.[3]

Vapor Pressure Determination
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Static Method

Sample Preparation: A sample of heptafluoroisopropyl iodide is placed in a thermostatted

container, and any dissolved gases are removed by repeated freeze-pump-thaw cycles.

Apparatus: The container is connected to a pressure measuring device (manometer). The

entire system is placed in a constant temperature bath.

Equilibration: The sample is allowed to reach thermal and phase equilibrium at a set

temperature. At equilibrium, the rate of evaporation equals the rate of condensation.

Measurement: The pressure inside the container is measured. This pressure is the vapor

pressure of the substance at that temperature.[16][17] The measurement is repeated at

different temperatures to obtain a vapor pressure curve.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound like heptafluoroisopropyl iodide.
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Workflow for Physical Property Characterization
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Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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